Cas no 1250103-56-0 (2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole)

• Product Name: 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole
• CAS No: 1250103-56-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6177200
• PubChem ID: 82234852
• Update Time: 2025-10-28

2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole
• EN300-719107
• 1250103-56-0

• Inchi： 1S/C10H17N3O/c1-6-7(2)13-10(12-6)9-4-8(14-3)5-11-9/h8-9,11H,4-5H2,1-3H3,(H,12,13)
• InChI Key： FKFLQBWAWUQGOW-UHFFFAOYSA-N
• SMILES： O(C)C1CNC(C2=NC(C)=C(C)N2)C1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole

Recent Advances in the Study of 2-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole (CAS: 1250103-56-0)

The compound 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole (CAS: 1250103-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazole and pyrrolidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is expected to facilitate further pharmacological evaluations and preclinical studies.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a modulator of specific biological targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole exhibits selective inhibition of certain kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting a high affinity for the target proteins. These findings open new avenues for the development of anti-inflammatory agents based on this chemical scaffold.

Another significant development is the exploration of the compound's role in oncology. A recent preprint on bioRxiv (2024) described its ability to induce apoptosis in cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The researchers observed dose-dependent cytotoxic effects in breast and lung cancer cells, with minimal toxicity to normal cells. These results underscore the compound's potential as a lead candidate for anticancer drug development, warranting further in vivo studies.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. A 2023 review in Expert Opinion on Drug Discovery emphasized the importance of structural modifications to improve pharmacokinetic properties while retaining therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are currently being employed to guide these optimizations.

In conclusion, 2-(4-methoxypyrrolidin-2-yl)-4,5-dimethyl-1H-imidazole (CAS: 1250103-56-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential highlight its significance in drug discovery. Continued research efforts are expected to further elucidate its applications and overcome existing challenges, paving the way for its eventual clinical use.